Cas no 113370-02-8 (1H-Indole-5,6-diol 5-acetate)

1H-Indole-5,6-diol 5-acetate structure
1H-Indole-5,6-diol 5-acetate structure
Product Name:1H-Indole-5,6-diol 5-acetate
CAS No:113370-02-8
MF:C10H9NO3
MW:191.183362722397
CID:1201108
PubChem ID:14529095
Update Time:2025-04-20

1H-Indole-5,6-diol 5-acetate Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5,6-diol 5-acetate
    • 6-HYDROXY-1H-INDOL-5-YL ACETATE
    • 113370-02-8
    • DTXSID301308183
    • SCHEMBL1702125
    • 1H-Indole-5,6-diol, 5-acetate
    • Inchi: 1S/C10H9NO3/c1-6(12)14-10-4-7-2-3-11-8(7)5-9(10)13/h2-5,11,13H,1H3
    • InChI Key: FSYSJTXGNHBKHU-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(=CC2=C(C=CN2)C=1)O

Computed Properties

  • Exact Mass: 191.058243149g/mol
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62.3Ų

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